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Compound of Interest

Compound Name: 2-Amino-2-methylpropanenitrile

Cat. No.: B028548 Get Quote

An In-depth Technical Guide to 2-Aminoisobutyronitrile: Structural Formula and Isomers

This technical guide provides a comprehensive overview of 2-aminoisobutyronitrile, including

its structural formula, its various isomers, physicochemical properties, and common synthetic

methodologies. This document is intended for researchers, scientists, and professionals in the

field of drug development and organic chemistry.

2-Aminoisobutyronitrile: Core Structure
2-Aminoisobutyronitrile, also known as 2-amino-2-methylpropionitrile, is an organic compound

featuring a nitrile and an amino group attached to the same tertiary carbon.[1][2] Its molecular

formula is C₄H₈N₂.[1]

Caption: Structural formula of 2-Aminoisobutyronitrile.

Isomers of 2-Aminoisobutyronitrile (C₄H₈N₂)
Isomers are compounds that share the same molecular formula but have different structural

arrangements. The molecular formula C₄H₈N₂ gives rise to several structural and

stereoisomers.[3][4][5][6]

Structural Isomers
Structural isomers have different connectivity of atoms.[7] For C₄H₈N₂, these primarily include

positional isomers, where the amino and cyano groups are at different positions on the butane
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backbone, and chain isomers, which involve a branched carbon skeleton.

Key Positional Isomers of Aminobutyronitrile:

2-Aminobutanenitrile: The amino and cyano groups are on the second carbon of a butane

chain. This molecule contains a chiral center at the second carbon, and therefore exists as a

pair of enantiomers (R and S).[8]

3-Aminobutanenitrile: The amino group is on the third carbon and the cyano group is on the

first. This also possesses a chiral center at the third carbon, leading to enantiomers.[9][10]

4-Aminobutanenitrile: The amino group is on the fourth carbon, at the opposite end of the

chain from the cyano group.[11]

1-Amino-1-cyanopropane: An alternative name for 2-aminobutanenitrile.[8]

Structural Isomers of Aminobutyronitrile

2-Amino-2-methylpropionitrile
(2-Aminoisobutyronitrile) 2-Aminobutanenitrile 3-Aminobutanenitrile 4-Aminobutanenitrile
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Caption: Key structural isomers of 2-Aminoisobutyronitrile.

Stereoisomers
Stereoisomers have the same connectivity but differ in the spatial arrangement of atoms. As

mentioned, some structural isomers of 2-aminoisobutyronitrile are chiral and exist as

enantiomers. 2-Aminoisobutyronitrile itself does not have a chiral center and therefore does not

have enantiomers.

Physicochemical Properties
The properties of 2-aminoisobutyronitrile and its isomers vary based on their molecular

structure.
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Property
2-
Aminoisobutyr
onitrile

2-
Aminobutanen
itrile

4-
Aminobutanen
itrile

Reference

Molecular

Formula
C₄H₈N₂ C₄H₈N₂ C₄H₈N₂ [1][8][11]

Molecular Weight 84.12 g/mol 84.12 g/mol 84.12 g/mol [1][8][11]

Physical State Liquid - - [1]

Hydrogen Bond

Donor Count
1 1 1 [1][8][11]

Hydrogen Bond

Acceptor Count
2 2 2 [2]

Topological Polar

Surface Area
49.8 Å² 49.8 Å² 49.8 Å² [2]

LogP -0.3 0 -0.6 [1][8][11]

Experimental Protocols
Synthesis of α-Aminonitriles: The Strecker Synthesis
A common method for synthesizing α-aminonitriles, including 2-aminoisobutyronitrile, is the

Strecker synthesis.[12][13] This reaction involves the treatment of an aldehyde or ketone with

ammonia and a cyanide source.

General Protocol for the Synthesis of 2-Aminoisobutyronitrile:

Reaction Setup: A solution of ammonium chloride in water is prepared in a round-bottomed

flask and cooled in an ice bath.

Addition of Ketone: Acetone (propanone) dissolved in a suitable solvent like ether is added to

the cooled solution with stirring.

Cyanide Addition: A solution of sodium cyanide or potassium cyanide in water is added

slowly to the mixture, maintaining a low temperature to control the exothermic reaction.
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Formation of Aminonitrile: The reaction mixture is stirred for a period, allowing for the

formation of 2-aminoisobutyronitrile from the intermediate acetone cyanohydrin. The excess

ammonia is crucial for this step.[13]

Extraction and Purification: The product is typically extracted from the aqueous layer using

an organic solvent. The organic extracts are then combined, dried, and the solvent is

removed to yield the crude aminonitrile, which can be further purified.

Workflow for Strecker Synthesis of 2-Aminoisobutyronitrile

Start
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Ammonium Chloride,
and Sodium Cyanide
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End
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Caption: Generalized workflow for the Strecker synthesis.

Characterization Techniques
The structural elucidation and confirmation of 2-aminoisobutyronitrile and its isomers are

typically performed using a combination of spectroscopic methods:

Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the nitrile

(-C≡N) and amino (-NH₂) functional groups.[14][15]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed

information about the chemical environment of the hydrogen and carbon atoms, allowing for

the differentiation of isomers.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the molecule, confirming its elemental composition.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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